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An In-depth Technical Guide to High-Purity 1,12-Dodecanediol for Researchers and Drug

Development Professionals

Introduction
1,12-Dodecanediol (CAS 5675-51-4), also known as dodecamethylene glycol, is a long-chain

linear diol with the molecular formula C12H26O2.[1][2] Its structure consists of a twelve-carbon

backbone with hydroxyl groups at each terminus. This bifunctional nature makes it a versatile

building block in various chemical syntheses.[3] In the pharmaceutical and drug development

sectors, high-purity 1,12-dodecanediol is of particular interest due to its utility as a linker, a

component in the synthesis of active pharmaceutical ingredients (APIs), and its role in creating

drug delivery systems.[3][4][5] Its long hydrocarbon chain imparts hydrophobicity, which can be

leveraged to modify the solubility and bioavailability of drug candidates.[5] Furthermore, it

serves as a monomer in the production of polyesters and polyurethanes, which have

applications in biodegradable and biocompatible materials for controlled drug release.[6][7]

This guide provides an in-depth overview of commercially available high-purity 1,12-

dodecanediol, its technical specifications, and relevant experimental protocols for its

application in research and drug development.

Commercial Suppliers and Specifications
A number of chemical suppliers offer high-purity 1,12-dodecanediol. The quality and

specifications of the product can vary between suppliers, so it is crucial for researchers and

drug development professionals to select a grade that is appropriate for their specific
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application. The following table summarizes the specifications of 1,12-dodecanediol from

several prominent commercial suppliers.

Supplier Purity
Analytical
Method

Melting
Point (°C)

Boiling
Point (°C)

Appearance

Chem-Impex ≥ 98% Not Specified 79 - 84
188 - 190 (at

12 mmHg)
White powder

Ruifu

Chemical
≥ 98.0% GC 79.0 - 81.0

189 (at 12

mmHg)
Not Specified

Santa Cruz

Biotechnolog

y

98% Not Specified Not Specified Not Specified Not Specified

Thermo

Scientific

Chemicals

≥ 97.5% GC 79 - 83 Not Specified
Flakes or

pellets

Sigma-

Aldrich
≥ 97.5% GC 79

324 (at 1013

hPa)
Crystals

TCI America >99.0% GC Not Specified Not Specified Not Specified

Experimental Protocols
The following section details experimental protocols that utilize 1,12-dodecanediol in
syntheses relevant to pharmaceutical research and development.

Synthesis of 1,12-Dibromododecane
1,12-Dibromododecane is an organic intermediate that can be synthesized from 1,12-

dodecanediol. This protocol describes a one-step bromination reaction.[8]

Materials:

1,12-Dodecanediol (0.1 mol)

Sodium bromide (26 g, 0.25 mol)
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Concentrated sulfuric acid (50 mL)

Water (30 mL + 100 mL for workup)

Saturated sodium bicarbonate solution

Anhydrous calcium chloride

Procedure:

In a 250 mL three-neck flask, cautiously add 50 mL of concentrated sulfuric acid to 30 mL of

water. Allow the solution to cool to room temperature.

To the cooled acid solution, add 1,12-dodecanediol (0.1 mol) and sodium bromide (0.25

mol).

Heat the reaction mixture to reflux and maintain for 4 hours.

After cooling to room temperature, add 100 mL of water to the flask.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with equal volumes of concentrated sulfuric acid, water,

saturated sodium bicarbonate solution, and finally water.

Dry the organic layer with anhydrous calcium chloride for 30 minutes.

Purify the crude product by vacuum distillation to obtain 1,12-dibromododecane as a

colorless liquid.[8]

Purity Analysis by Gas Chromatography (GC)
Gas chromatography is a common method for assessing the purity of 1,12-dodecanediol.[6]

Instrumentation:

Gas chromatograph with a flame ionization detector (FID)

Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent)
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Typical GC Parameters:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes

Ramp to 280 °C at 15 °C/min

Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Injection: 1 µL of a sample solution (e.g., 1 mg/mL in a suitable solvent like hexane or

dichloromethane), splitless injection

Quantification: The purity is determined by calculating the area percentage of the 1,12-

dodecanediol peak relative to the total area of all peaks in the chromatogram.

Applications in Drug Development
High-purity 1,12-dodecanediol is a valuable molecule in the pharmaceutical industry, primarily

for its role in the synthesis of drug delivery systems and as a component of APIs.

Role in Drug Delivery Systems
The terminal hydroxyl groups of 1,12-dodecanediol allow it to be incorporated into polyesters

and polyurethanes. These polymers can be designed to be biodegradable and biocompatible,

making them suitable for use in controlled-release drug formulations. The long, hydrophobic

carbon chain of the diol can also be used to tune the physicochemical properties of the

polymer, such as its degradation rate and its affinity for lipophilic drugs.

Use as a Linker and in API Synthesis
In the synthesis of complex APIs, 1,12-dodecanediol can serve as a flexible linker to connect

different pharmacophores. Its length and hydrophobicity can influence the overall properties of
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the resulting molecule, potentially improving its pharmacokinetic profile. By strategically

incorporating the 1,12-dodecanediol moiety, researchers can fine-tune the solubility and

bioavailability of lipophilic APIs.[5]

Visualizations
Logical Workflow for Supplier Selection
The following diagram illustrates a logical workflow for selecting a commercial supplier of high-

purity 1,12-dodecanediol for a specific research or drug development application.
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Define Application Requirements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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